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Compound of Interest

Compound Name: Octaphenylcyclotetrasiloxane

Cat. No.: B1329330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information

currently available for octaphenylcyclotetrasiloxane (CAS No. 546-56-5). The information is

compiled from various safety data sheets, toxicological databases, and scientific literature.

Chemical and Physical Properties
Octaphenylcyclotetrasiloxane is a white, crystalline powder that is insoluble in water.[1] It is a

cyclic siloxane with eight phenyl groups, which contribute to its high thermal stability.[2]
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Property Value Source

Molecular Formula C₄₈H₄₀O₄Si₄ [1]

Molecular Weight 793.17 g/mol [1]

Appearance White crystalline powder [1]

Melting Point 198 - 205 °C [2]

Boiling Point 334 °C [3]

Flash Point 200 °C [3]

Water Solubility Insoluble [3]

Vapor Pressure Not available [4]

Specific Gravity Not available [4]

Toxicological Information
The available toxicological data for octaphenylcyclotetrasiloxane suggests a low order of

acute toxicity. It is generally considered not to be a skin or eye irritant, nor is it classified as a

genotoxic substance.[4] However, there are some concerns regarding potential reproductive

effects and the effects of long-term inhalation of high concentrations of dust.[4]
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Toxicological
Endpoint

Result Species Method Source

Acute Oral

Toxicity (LD50)
> 4640 mg/kg Rat Not specified

Skin

Corrosion/Irritatio

n

Not classified as

an irritant. Animal

models showed

no adverse

health effects or

skin irritation

following contact.

Rabbit

(presumed)

Similar to OECD

404
[5]

Serious Eye

Damage/Irritation

Not thought to be

an irritant. Direct

contact may

cause transient

discomfort.

Rabbit

(presumed)

Similar to OECD

405
[5]

Genotoxicity

(Ames Test)

No evidence of

mutagenicity for

siloxanes in

general.

Not specified Not specified [4]

Genotoxicity (In

Vitro Mammalian

Cell Gene

Mutation)

No evidence of

genotoxicity for

siloxanes in

general.

Not specified Not specified [4]

Reproductive

Toxicity

May possibly

affect fertility

(limited

evidence).[4]

Used as a

negative control

in a study where

Octamethylcyclot

etrasiloxane (D4)

showed

Mouse Gavage [3]
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estrogenic

activity,

octaphenylcyclot

etrasiloxane

produced no

effects.

Experimental Protocols
Detailed methodologies for key toxicological assessments are based on internationally

recognized OECD guidelines.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

Test System: Healthy young adult albino rabbits.

Procedure: A small area of the rabbit's fur is clipped. The test substance (0.5 g for solids) is

applied to the skin and covered with a porous gauze patch and non-irritating tape. The

exposure period is typically 4 hours. After exposure, the patch is removed, and the skin is

observed for signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours,

and up to 14 days if effects persist.[2]

Scoring: The severity of erythema and edema is scored on a scale of 0 (no effect) to 4

(severe).

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or damage.

Test System: Healthy young adult albino rabbits.

Procedure: A single dose of the test substance (0.1 g for solids) is instilled into the

conjunctival sac of one eye. The eyelids are held together for about one second. The other
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eye serves as a control. The eyes are examined for effects on the cornea, iris, and

conjunctiva at 1, 24, 48, and 72 hours after instillation, and observations may continue for up

to 21 days.[6][7]

Scoring: Lesions of the cornea (opacity), iris, and conjunctiva (redness, swelling) are scored

numerically to provide an overall irritation score.

Bacterial Reverse Mutation Test (Ames Test) (Based on
OECD Guideline 471)
This in vitro test is used to detect gene mutations.

Test System: Strains of Salmonella typhimurium and Escherichia coli that have pre-existing

mutations rendering them unable to synthesize an essential amino acid (e.g., histidine).

Procedure: The bacterial strains are exposed to the test substance at various concentrations,

both with and without a metabolic activation system (S9 mix, derived from rat liver enzymes).

The mixture is plated on a minimal agar medium lacking the essential amino acid.[8]

Evaluation: If the test substance is a mutagen, it will cause a reverse mutation in the

bacteria, allowing them to grow and form colonies on the minimal medium. The number of

revertant colonies is counted and compared to the number of spontaneous revertant

colonies in the control group.[8]

In Vitro Mammalian Cell Gene Mutation Test (Based on
OECD Guideline 476/490)
This in vitro assay detects gene mutations in mammalian cells.

Test System: Established mammalian cell lines, such as mouse lymphoma L5178Y cells or

Chinese hamster ovary (CHO) cells.

Procedure: The cells are exposed to the test substance at a range of concentrations, with

and without metabolic activation (S9 mix). After exposure, the cells are cultured for a period

to allow for the expression of any induced mutations. The cells are then plated in a selective

medium that allows only mutant cells to grow.
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Evaluation: The number of mutant colonies is counted, and the mutant frequency is

calculated. A significant, dose-dependent increase in mutant frequency compared to the

control indicates a positive result.

Signaling Pathways and Mechanistic Insights
Currently, there is no direct evidence to suggest that octaphenylcyclotetrasiloxane interacts

with specific signaling pathways. However, research on a related compound,

octamethylcyclotetrasiloxane (D4), has indicated weak estrogenic activity. This activity is

mediated through the estrogen receptor alpha (ERα).[9] In a study where D4 demonstrated this

estrogenic effect, octaphenylcyclotetrasiloxane was used as a negative control and did not

elicit any such response, suggesting it does not interact with the estrogen receptor pathway in

the same manner.[3][10]

The following diagram illustrates the general mechanism of estrogen receptor signaling, which

has been studied in relation to other siloxanes but for which octaphenylcyclotetrasiloxane
has shown no activity.

Caption: Estrogen receptor signaling pathway, not activated by

octaphenylcyclotetrasiloxane.

Occupational Exposure and Safety Precautions
Due to its nature as a powder, inhalation of dust is a primary occupational concern. Long-term

exposure to high concentrations of dust may lead to changes in lung function.[4]

Occupational Exposure Limits
No specific occupational exposure limits have been established for

octaphenylcyclotetrasiloxane. However, limits for "Particulates Not Otherwise Regulated"

(PNOR) or "Insoluble or Poorly Soluble" particles are often applied.
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Jurisdiction Limit Type Value Source

Canada (Ontario) TWA 10 mg/m³ (Inhalable) [4]

Canada (Ontario) TWA 3 mg/m³ (Respirable) [4]

Canada (British

Columbia)
TWA 10 mg/m³ (Total Dust) [4]

US (Tennessee) TWA 5 mg/m³ (Respirable) [4]

US (California) PEL 5 mg/m³ (Respirable) [4]

US (Oregon) PEL 10 mg/m³ (Total Dust) [4]

US (Oregon) PEL 5 mg/m³ (Respirable) [4]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Use in a well-ventilated area with local exhaust ventilation to minimize

dust generation and exposure.[9]

Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.[4]

Skin Protection: Wear protective gloves (e.g., neoprene or nitrile rubber) and clothing to

prevent skin contact.[11]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator for

particulates.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in

work areas.[9]

Storage and Disposal
Storage: Store in a cool, dry, well-ventilated place away from incompatible materials such as

strong oxidizing agents. Keep containers tightly closed.[9][12]
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Disposal: Dispose of waste in accordance with local, regional, and national regulations.[12]

Fire and Explosion Hazard
Octaphenylcyclotetrasiloxane is a combustible solid but does not easily propagate flame.[4]

Dust clouds may form an explosive mixture with air.[4]

Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide.[4]

Hazardous Combustion Products: Carbon monoxide, carbon dioxide, and silicon dioxide.[12]

Experimental Workflows
The following diagrams illustrate the general workflows for the key toxicological assessments.
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Caption: Workflow for Acute Dermal Irritation/Corrosion Testing (OECD 404).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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